Cas no 881924-59-0 (ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate)

• Product Name: ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate
• CAS No: 881924-59-0
• MF: C₁₇H₁₃BrClNO₄S
• MW: 442.711421728134
• MDL: MFCD14584970
• CID: 2131288
• PubChem ID: 45505687
• Update Time: 2025-11-01

ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-5-chloro-1-(phenylsulfonyl)-1H-indole-2-carboxylate
• ethyl 1-(benzenesulfonyl)-3-bromo-5-chloroindole-2-carboxylate
• IND013
• ethyl N-benzenesulfonyl-3-bromo-5-chloro-1H-indole-2-carboxylate
• Ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 3-bromo-5-chloro-1-(phenylsulfonyl)-, ethyl ester
• ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate

• MDL： MFCD14584970
• Inchi： 1S/C17H13BrClNO4S/c1-2-24-17(21)16-15(18)13-10-11(19)8-9-14(13)20(16)25(22,23)12-6-4-3-5-7-12/h3-10H,2H2,1H3
• InChI Key： OZUBJCFNUDKFSR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N(C2C=CC(=CC=21)Cl)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 590
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate

Research Briefing on Ethyl 1-(Benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate (CAS: 881924-59-0)

Ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate (CAS: 881924-59-0) is a synthetic indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique sulfonyl and halogenated substituents, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

Recent research has focused on the synthetic pathways and optimization of ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, leveraging palladium-catalyzed cross-coupling reactions. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In the context of biological activity, ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate has shown inhibitory effects on specific kinase enzymes implicated in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against BRAF V600E mutant kinases, which are associated with melanoma and other cancers. The researchers utilized molecular docking studies to elucidate the binding interactions, providing a structural basis for further optimization of this scaffold.

Another area of interest is the compound's potential as an antimicrobial agent. A recent preprint (2024) on ChemRxiv described its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed a mechanism of action involving disruption of bacterial cell membrane integrity, supported by electron microscopy and fluorescence assays. These findings suggest that ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate could serve as a lead compound for developing new antibiotics.

Despite these promising results, challenges remain in the clinical translation of ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural modifications to improve drug-like properties. Additionally, toxicity profiles in animal models are still under investigation, with preliminary data suggesting dose-dependent hepatotoxicity. Researchers are actively exploring prodrug strategies and nanoformulations to mitigate these issues.

In conclusion, ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate represents a multifaceted compound with significant potential in drug discovery. Its synthetic accessibility, combined with demonstrated biological activities, positions it as a valuable scaffold for developing therapeutics in oncology and infectious diseases. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications through targeted derivatization.